Cas no 67238-95-3 (2-hydroxy-2-oxo-acetate; 11-(4-methyl-1,4-diazepane-1,4-diium-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline)

• Product Name: 2-hydroxy-2-oxo-acetate; 11-(4-methyl-1,4-diazepane-1,4-diium-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• CAS No: 67238-95-3
• MF: C₂₄H₃₁N₃O₈
• MW: 489.518246889114
• CID: 1715115
• PubChem ID: 49705
• Update Time: 2025-04-21

2-hydroxy-2-oxo-acetate; 11-(4-methyl-1,4-diazepane-1,4-diium-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-oxoacetate,11-(4-methyl-1,4-diazepane-1,4-diium-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• 11-(4-methyl-1,4-diazepane-1,4-diium-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• 2-hydroxy-2-oxo-acetate
• 6H-Cyclohepta(b)quinoline 7,8,9,10-tetrahydro-11-(4-methylhexahydro-1H-1,4-diazepin-1-yl)-, dioxalate, monohydrate
• 67238-95-3
• 2-hydroxy-2-oxo-acetate; 11-(4-methyl-1,4-diazepane-1,4-diium-1-yl)-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline

• Inchi： 1S/C20H27N3.2C2H2O4/c1-22-12-7-13-23(15-14-22)20-16-8-3-2-4-10-18(16)21-19-11-6-5-9-17(19)20;2*3-1(4)2(5)6/h5-6,9,11H,2-4,7-8,10,12-15H2,1H3;2*(H,3,4)(H,5,6)
• InChI Key： BBNWGUZEPIUGAT-UHFFFAOYSA-N
• SMILES： OC(C(=O)[O-])=O.OC(C(=O)[O-])=O.[NH+]1(C2C3C=CC=CC=3N=C3CCCCCC=23)CCC[NH+](C)CC1

Computed Properties

• Exact Mass: 489.21123
• Monoisotopic Mass: 489.21111496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 1
• Complexity: 463
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų

Experimental Properties

• PSA: 176.63